Cas no 61821-54-3 (Benzeneethanethioamide, N,N-bis(phenylmethyl)-)

• Product Name: Benzeneethanethioamide, N,N-bis(phenylmethyl)-
• CAS No: 61821-54-3
• MF: C₂₂H₂₁NS
• MW: 331.47384428978
• CID: 465294
• PubChem ID: 71391895
• Update Time: 2025-04-19

Benzeneethanethioamide, N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioamide, N,N-bis(phenylmethyl)-
• N,N-dibenzyl-2-phenylethanethioamide
• N,N-Dibenzyl(phenyl)ethanethioamide
• DTXSID60813719
• 61821-54-3

• Inchi： 1S/C22H21NS/c24-22(16-19-10-4-1-5-11-19)23(17-20-12-6-2-7-13-20)18-21-14-8-3-9-15-21/h1-15H,16-18H2
• InChI Key： CLJZISCUUGQYRR-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.13963
• Monoisotopic Mass: 331.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24